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Compound of Interest

Compound Name: Salbutamol acetate

CAS No.: 1420043-41-9

Cat. No.: B6594889

Get Quote

Executive Summary
Salbutamol (Albuterol) is predominantly marketed as the sulfate salt; however, the acetate salt

represents a critical form in two specific high-value contexts: chiral resolution (isolating the

bioactive (R)-enantiomer) and particle engineering for dry powder inhalers (DPIs) where

alternative counterions modulate hygroscopicity and aerodynamic performance.

This guide provides a rigorous workflow for the structural elucidation of Salbutamol Acetate.

Unlike the sulfate, which forms robust hydrates/solvates, the acetate often presents unique

challenges in crystallization due to the weak acidity of acetic acid (

) interacting with the secondary amine of salbutamol (

). This guide details the protocol for establishing its crystalline lattice, hydrogen bond network,
and bulk phase purity.

Crystal Growth & Salt Formation Strategy
The prerequisite for structural analysis is obtaining a single crystal of sufficient quality (
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mm). Salbutamol Acetate tends to form solvates (e.g., monomethanolate), which must be
controlled.

Experimental Protocol: Controlled Evaporation Method
Objective: Grow diffraction-quality single crystals of Salbutamol Acetate.

Stoichiometric Mixing:

Dissolve Salbutamol free base (1.0 eq) in Methanol (HPLC grade).

Add Glacial Acetic Acid (1.05 eq) dropwise at 25°C under constant stirring. Note: A slight

excess of acid ensures full protonation of the secondary amine.

Supersaturation Control:

Filter the solution through a 0.22 µm PTFE filter to remove nucleation sites.

Anti-solvent Addition: Layer Ethyl Acetate or Diisopropyl Ether (1:1 v/v) carefully on top of

the methanol solution in a narrow crystallization tube.

Crystallization:

Store at 4°C in a vibration-free environment.

Observation: Needle-like crystals (characteristic of salbutamol salts) or prisms should

appear within 48–72 hours.

Harvesting:

Isolate crystals under paratone oil to prevent desolvation (if solvated) before mounting.

Single Crystal X-Ray Diffraction (SCXRD) Analysis
SCXRD is the definitive method for determining the absolute structure and stoichiometry.

Data Collection Parameters
Source: Cu-K
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(

Å) is preferred for organic salts to maximize diffraction intensity, though Mo-K

is acceptable.

Temperature: Collect data at 100 K (using a Cryostream).

Causality: Low temperature reduces thermal motion (atomic displacement parameters),

allowing precise location of hydrogen atoms—critical for confirming the salt vs. co-crystal

status.

Structural Refinement Workflow
Space Group Determination: Salbutamol salts typically crystallize in monoclinic systems

(e.g.,

or

).

Phasing: Use Direct Methods (SHELXT) to locate heavy atoms (O, N, C).

Hydrogen Bonding Network (The Critical Check):

Locate the proton on the secondary amine nitrogen (

).

Verify the interaction:

.

Validation: The C-O bond lengths in the acetate moiety should be equivalent (delocalized

charge), confirming it is an anion (

), not a neutral acid.

Key Structural Features to Analyze
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Feature
Salbutamol Acetate
Expectation

Significance

Proton Transfer
Complete transfer from Acetic

Acid to Amine N.

Confirms Salt formation (not

co-crystal).

Chirality

Racemic (

or

) vs. Enantiopure (

).

Determines if resolution

occurred.

Solvent Channels
Presence of voids/solvent

molecules.

Acetate salts often trap solvent

(e.g., methanol).

Visualization: Structural Elucidation Workflow
The following diagram outlines the logical flow from synthesis to structural validation.
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Figure 1: Decision tree for the structural elucidation of Salbutamol Acetate, emphasizing the

critical step of confirming proton transfer.

Bulk Characterization & Comparative Analysis
Single crystal data must be bridged to the bulk powder to ensure the analyzed crystal is

representative of the batch.

Powder X-Ray Diffraction (PXRD)
Protocol: Grind the bulk sample and scan from

to

.

Validation: Simulate a PXRD pattern from your SCXRD .cif file (using Mercury or similar

software). The experimental bulk pattern must match the simulated pattern.

Mismatch? Indicates polymorphism or phase impurities.

Thermal Analysis (DSC)
Salbutamol Acetate will exhibit a distinct melting point compared to the Sulfate and Free

Base.

Salbutamol Base:

C.

Salbutamol Sulfate:

(decomp)

C.

Salbutamol Acetate: Typically exhibits a lower melting endotherm or desolvation event if

solvated. Note: Watch for a desolvation endotherm (broad) followed by a sharp melting peak.

Comparative Data Table
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Parameter Salbutamol Sulfate (Ref)
Salbutamol Acetate
(Target)

Crystal System Monoclinic / Triclinic Monoclinic (Typical)

Counterion Interaction
Strong Ionic (

)

Weak Ionic (

)

H-Bond Donor Ammonium, Phenol, Hydroxyl Ammonium, Phenol, Hydroxyl

H-Bond Acceptor Sulfate Oxygen (Strong) Acetate Oxygen (Moderate)

Solubility (Water) High Moderate (pH dependent)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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